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Compound of Interest

Compound Name: Olanzapine thiolactam

Cat. No.: B1436794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Olanzapine, an atypical antipsychotic, is a cornerstone in the management of schizophrenia

and bipolar disorder. As with any pharmaceutical compound, a thorough understanding of its

potential degradation products is paramount for ensuring drug safety, stability, and efficacy.

This technical guide provides an in-depth exploration of the structure elucidation of a significant

olanzapine degradant: olanzapine thiolactam. This compound, also known as olanzapine

ketothiolactam, is an oxidative degradation product formed from the thiophene ring of the

parent molecule.[1] Its characterization is crucial for impurity profiling and quality control in the

manufacturing and storage of olanzapine-containing drug products.

Chemical Identity and Properties
Olanzapine thiolactam is chemically identified as (Z)-1-[1,2-dihydro-4-(4-methyl-1-

piperazinyl)-2-thioxo-3H-1,5-benzodiazepin-3-ylidene]propan-2-one.[1] Key chemical data for

this compound are summarized in the table below.
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Property Value

Systematic Name

(Z)-1-[1,2-dihydro-4-(4-methyl-1-piperazinyl)-2-

thioxo-3H-1,5-benzodiazepin-3-ylidene]propan-

2-one

Common Names
Olanzapine Thiolactam, Olanzapine

Ketothiolactam, Olanzapine Impurity 11

Molecular Formula C₁₇H₂₀N₄OS

Molecular Weight 328.43 g/mol

CAS Number 1017241-36-9

Synthesis and Formation
Olanzapine thiolactam has been identified as an impurity in olanzapine formulations

subjected to stress conditions, particularly thermal and oxidative stress.[1] A synthetic pathway

for its preparation has been developed, which is crucial for obtaining the pure compound for

analytical standard and toxicological evaluation purposes.

Synthetic Pathway
A documented synthesis involves the reaction of olanzapine with a singlet oxygen mimic, 4-

phenyl-1,2,4-triazoline-3,5-dione (PTAD).[1] This reaction leads to the oxidative degradation of

the thiophene ring of olanzapine, resulting in the formation of olanzapine thiolactam.

Synthetic Pathway of Olanzapine Thiolactam

Olanzapine

Olanzapine Thiolactam
((Z)-1-[1,2-dihydro-4-(4-methyl-1-piperazinyl)-2-thioxo-3H-1,5-benzodiazepin-3-ylidene]propan-2-one)

Oxidative Degradation

4-phenyl-1,2,4-triazoline-3,5-dione (PTAD)
(Singlet Oxygen Mimic)
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Caption: Synthetic route to olanzapine thiolactam.

Structure Elucidation: A Multi-faceted Approach
The definitive structure of olanzapine thiolactam was elucidated through a combination of

spectroscopic techniques and single-crystal X-ray diffraction.[1]

Experimental Protocols
Isolation from Stressed Formulations: Olanzapine thiolactam was isolated from a thermally

stressed solid oral formulation of olanzapine using preparative High-Performance Liquid

Chromatography (HPLC).[1]

Synthesis for Characterization: A synthetic preparation was achieved by reacting olanzapine

with 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD) to mimic oxidative degradation.[1]

Spectroscopic Analysis: The isolated and synthesized compound was characterized using a

suite of analytical techniques including:

UV Spectroscopy: To determine the electronic absorption properties.

Infrared (IR) Spectroscopy: To identify functional groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the detailed molecular

structure and connectivity of atoms.

Single-Crystal X-ray Diffraction: The absolute confirmation of the structure of olanzapine
thiolactam was achieved through single-crystal X-ray diffraction analysis.[1] This technique

provided precise information on bond lengths, bond angles, and the three-dimensional

arrangement of atoms in the crystal lattice.

Spectroscopic and Crystallographic Data
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While the primary literature provides the definitive characterization, the following table

summarizes the types of quantitative data obtained from these analyses.

Analytical Technique Data Obtained

Mass Spectrometry
Molecular Ion Peak (m/z), Fragmentation

Pattern

¹H NMR
Chemical Shifts (δ), Multiplicity, Coupling

Constants (J)

¹³C NMR Chemical Shifts (δ)

X-ray Crystallography
Unit Cell Dimensions, Space Group, Atomic

Coordinates, Bond Lengths, Bond Angles

Logical Workflow for Structure Elucidation
The process of identifying and confirming the structure of olanzapine thiolactam followed a

logical and systematic workflow.
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Workflow for Olanzapine Thiolactam Structure Elucidation

Discovery and Isolation

Synthesis and Preliminary Characterization

Definitive Structure Confirmation

Final Elucidation

Observation of Impurity in
Stressed Olanzapine Formulations

Isolation via
Preparative HPLC

Spectroscopic Analysis
(UV, IR, MS, NMR)

Synthesis using
PTAD

Single-Crystal X-ray
Diffraction Analysis

Complete Structure Elucidation of
Olanzapine Thiolactam

Click to download full resolution via product page

Caption: Logical workflow for structure elucidation.

Conclusion
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The comprehensive structural elucidation of olanzapine thiolactam, a key degradation product

of olanzapine, underscores the importance of rigorous impurity profiling in drug development.

The multi-technique approach, culminating in single-crystal X-ray diffraction, provides an

unambiguous assignment of its chemical structure. This knowledge is critical for the

development of stable olanzapine formulations and for ensuring the quality and safety of this

important therapeutic agent. The detailed experimental protocols and data serve as a valuable

resource for researchers and scientists in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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